![molecular formula C20H23N3O5S B2853486 6-Cyclopropyl-2-[1-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)piperidin-4-yl]-2,3-dihydropyridazin-3-one CAS No. 2309219-84-7](/img/structure/B2853486.png)
6-Cyclopropyl-2-[1-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)piperidin-4-yl]-2,3-dihydropyridazin-3-one
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Description
Synthesis Analysis
The synthesis of this compound could involve several steps. The starting 1,4-benzodioxines could be synthesized via ring closing metathesis using an efficient nitro-Grela catalyst . Enantioselectivities of up to 99:1 er were obtained by using a versatile catalyst system [Ir (cod)Cl] 2 /BIDIME-dimer in the asymmetric hydrogenation of 2-substituted 1,4-benzodioxines .Molecular Structure Analysis
The molecular structure of this compound involves several functional groups. It includes a cyclopropyl group, a piperidin-4-yl group, a dihydropyridazin-3-one group, and a 2,3-dihydro-1,4-benzodioxine-6-sulfonyl group. The exact structure and arrangement of these groups would require more detailed analysis, possibly involving techniques such as X-ray crystallography .Chemical Reactions Analysis
The chemical reactions involving this compound could be complex and varied, depending on the specific conditions and reagents used. The compound could potentially undergo reactions with various reagents, leading to a variety of products .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its precise molecular structure. It has a molecular weight of 417.48. More detailed properties such as melting point, boiling point, solubility, and stability would require further investigation.Safety and Hazards
As this compound is not intended for human or veterinary use, it should be handled with care. Proper safety measures should be taken while handling and storing this compound to prevent any potential hazards.
Future Directions
The future directions for research on this compound could be vast. Given its complex structure and potential biological activity, it could be a subject of interest in various fields such as medicinal chemistry, drug discovery, and pharmacology. Further studies could focus on exploring its potential therapeutic uses, understanding its mechanism of action, and optimizing its synthesis .
properties
IUPAC Name |
6-cyclopropyl-2-[1-(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)piperidin-4-yl]pyridazin-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23N3O5S/c24-20-6-4-17(14-1-2-14)21-23(20)15-7-9-22(10-8-15)29(25,26)16-3-5-18-19(13-16)28-12-11-27-18/h3-6,13-15H,1-2,7-12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RZUUXLJZWAPCGI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=NN(C(=O)C=C2)C3CCN(CC3)S(=O)(=O)C4=CC5=C(C=C4)OCCO5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23N3O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
417.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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